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The table below summarizes key performance metrics for TMPTO compared to conventional mineral oils,

based on experimental data.

Property

TMPTO (Biobased
Ester)

Conventional
Mineral Oil

Significance & Experimental
Context

Viscosity Index

Flash Point

Pour Point

Lubricity (Tapping

189 [1]

309 °C [1]

-41 °C [1]

140% TTT

Typically lower
(e.g., 95-105)

Significantly
lower (e.g.,
~200-250 °C)

Varies, often
higher

Baseline (100%

Superior viscosity-temperature
performance. Maintains stable
viscosity across a wide temperature
range [1].

Higher thermal stability and

reduced fire hazard [1].

Excellent low-temperature fluidity,
suitable for cold environments [1].

In machining Ti-6Al-4V, a TMPTO-

Torque Efficiency) efficiency [2] TTT efficiency) based bio-fluid (FS-bio) drastically
[2] reduced torque, indicating superior
lubricity [2].
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Property

Extreme Pressure
(EP) Performance
(Welding Load)

Oxidative Stability
(Isothermal DSC at
125°C)

Biodegradability &
Toxicity

Annual GHG
Emissions (from
machining study)

TMPTO (Biobased
Ester)

3089 N (with
ZDDP) [1]

Oxidation time
greatly improved
with antioxidants [3]

Biodegradable, low
toxicity [4]

~498 kg CO2 eq [2]

Conventional
Mineral Oil

Not specifically
mentioned

Varies with
formulation

Toxic, non-
biodegradable

[4]

~2208 - 2908 kg
CO2z eq [2]

Significance & Experimental
Context

When formulated with Zinc Dialkyl
Dithiophosphate (ZDDP), TMPTO
base oil exhibits a high load-
carrying capacity [1].

Neat TMPTO has moderate
oxidative stability, which can be
significantly enhanced (by 1.5 to 2
times) with novel antioxidants like
thiosemicarbazides [3].

TMPTO is an eco-friendly
alternative, helping to reduce
environmental impact and comply
with regulations [4].

The life cycle of TMPTO-based
cutting fluids generates less than
half the greenhouse gas emissions
of mineral-based fluids [2].

Key Experimental Protocols

The data in the previous section is derived from standardized and industry-recognized testing methods.

e Lubricity and Extreme Pressure Testing: Anti-wear (AW) and extreme pressure (EP) properties are
commonly evaluated using a four-ball tester according to ASTM D4172 and ASTM D2783
standards, respectively [4]. These tests measure parameters like wear scar diameter (WSD) and
welding load, which indicate the lubricant's film strength under high load.

¢ Machining Performance (Tapping Torque Test): This method assesses lubricity by measuring the
torque and thrust forces during a tapping operation (creating threads). The "Tapping Torque
Efficiency” (TTT eff) is a key metric; a value over 100% indicates performance superior to the
baseline mineral oil. This test can be performed according to ASTM standards [2].

e Oxidative Stability Testing: Isothermal Differential Scanning Calorimetry (DSC) is a precise
technique used to evaluate a lubricant's resistance to oxidation. A small sample is held at a constant

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.academia.edu/25468953/Synthesis_and_properties_of_trimethylolpropane_trioleate_as_lubricating_base_oil
https://www.academia.edu/25468953/Synthesis_and_properties_of_trimethylolpropane_trioleate_as_lubricating_base_oil
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra10626g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra10626g
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0312544
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0312544
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0312544
https://www.academia.edu/116807009/On_the_Lubricity_and_Comparative_Life_Cycle_of_Biobased_Synthetic_and_Mineral_Oil_Emulsions_in_Machining_Titanium_Ti_6Al_4V_at_Low_Cutting_Speed
https://www.academia.edu/116807009/On_the_Lubricity_and_Comparative_Life_Cycle_of_Biobased_Synthetic_and_Mineral_Oil_Emulsions_in_Machining_Titanium_Ti_6Al_4V_at_Low_Cutting_Speed
https://www.academia.edu/116807009/On_the_Lubricity_and_Comparative_Life_Cycle_of_Biobased_Synthetic_and_Mineral_Oil_Emulsions_in_Machining_Titanium_Ti_6Al_4V_at_Low_Cutting_Speed
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0312544
https://www.academia.edu/116807009/On_the_Lubricity_and_Comparative_Life_Cycle_of_Biobased_Synthetic_and_Mineral_Oil_Emulsions_in_Machining_Titanium_Ti_6Al_4V_at_Low_Cutting_Speed
https://www.smolecule.com/products/s725544?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

high temperature (e.g., 125°C) under an oxygen atmosphere, and the time until the onset of rapid
oxidation is measured. A longer time indicates better oxidative stability [3].

Performance Summary & Pathways

The experimental data confirms that TMPTO is not a direct substitute but a high-performance upgrade to

mineral oil, with the added benefit of being environmentally sustainable.

The diagram below illustrates the pathway through which TMPTO achieves its superior performance, from

its molecular properties to its end-use advantages.

Gnherent Molecular Structure of TMPTO]

/ \

High Viscosity Index (VI) High Flash Point Biodegradable Base

High Polarity &
Ester Groups

Enhanced Thermal &
Safety Margin

Stable Lubricating Film
across Temperatures

Strong Adsorption to

Metal Surfaces Low Environmental Impact

Excellent Lubricity & Stable Performance in Reduced GHG Emissions &
Reduced Friction/Wear Varying Conditions Regulatory Compliance

Superior Application Performance

Click to download full resolution via product page

Interpretation and Formulation Considerations
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e Synergistic Performance: TMPTO's high polarity allows it to form a strong, durable lubricating film
on metal surfaces, which is the root of its superior lubricity and anti-wear properties [1]. This base
property is further enhanced by its excellent viscosity-temperature characteristics.

¢ The Role of Additives: While TMPTO has a strong performance profile on its own, it is also highly
compatible with conventional additives like ZDDP. Furthermore, research shows that its oxidative
stability can be significantly boosted—by 1.5 to 2 times—using modern, multifunctional
antioxidants, making it suitable for demanding applications [3].

e Emulsion Capability: A unique property of TMPTO is its ability to form stable oil-in-water mixtures
without traditional surfactants, due to hydrogen bonding. This creates opportunities for high-
performance, cost-effective, and green coolant emulsions for machining [5].

In summary, TMPTO presents a compelling case as a high-performance, sustainable alternative to mineral

oils across multiple industrial applications, particularly in metalworking and machining.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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